Cas no 41421-27-6 (5-(3,4-Dichlorophenyl)-1H-tetrazole)

• Product Name: 5-(3,4-Dichlorophenyl)-1H-tetrazole
• CAS No: 41421-27-6
• MF: C₇H₄Cl₂N₄
• MW: 215.039458274841
• MDL: MFCD01075710
• CID: 89470
• PubChem ID: 2808662
• Update Time: 2025-05-27

5-(3,4-Dichlorophenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dichlorophenyl)-1H-tetrazole
• 5-(3,4-dichlorophenyl)-2H-tetrazole
• 5-(3,4-dichloro-phenyl)-1(2)H-tetrazole
• 5-(3,4-Dichlorophenyl)-2H-1,2,3,4-Tetraazole
• AKOS005207095
• SCHEMBL703287
• 41421-27-6
• HMS552C20
• 5-chloro-4-chlorophenyltetrazole
• AC6105
• SPKVZXBNWCKHGR-UHFFFAOYSA-N
• Maybridge1_003760
• EN300-8161091
• BRD-K01624032-001-01-1
• SY012436
• 5-(3,4-DICHLOROPHENYL)-1H-1,2,3,4-TETRAZOLE
• DTXSID50384584
• AS-62467
• MFCD01075710
• SCHEMBL13113375
• 5-(3,4-dichlorophenyl)-1H-tetraazole
• FT-0619616
• A913446
• 5-(3,4-dichlorophenyl)-2H-1,2,3,4-tetrazole

• MDL： MFCD01075710
• Inchi： 1S/C7H4Cl2N4/c8-5-2-1-4(3-6(5)9)7-10-12-13-11-7/h1-3H,(H,10,11,12,13)
• InChI Key： SPKVZXBNWCKHGR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C2N=NNN=2)=C1)Cl

Computed Properties

• Exact Mass: 213.98100
• Monoisotopic Mass: 213.9813015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4

Experimental Properties

• Color/Form: solid
• Density: 1.574
• Melting Point: 158-160°C
• Boiling Point: 397.3°C at 760 mmHg
• Flash Point: 226.3°C
• Refractive Index: 1.641
• PSA: 54.46000
• LogP: 2.17350
• Solubility: Not determined

5-(3,4-Dichlorophenyl)-1H-tetrazole Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-(3,4-Dichlorophenyl)-1H-tetrazole

Recent Advances in the Study of 5-(3,4-Dichlorophenyl)-1H-tetrazole (CAS: 41421-27-6): A Comprehensive Research Brief

5-(3,4-Dichlorophenyl)-1H-tetrazole (CAS: 41421-27-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its tetrazole ring and dichlorophenyl moiety, has been investigated for its potential as a pharmacophore in various therapeutic areas, including antimicrobial, anticancer, and anti-inflammatory agents. The unique structural features of this compound enable it to interact with a wide range of biological targets, making it a promising candidate for further exploration.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 5-(3,4-Dichlorophenyl)-1H-tetrazole. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on bacterial efflux pumps, suggesting its potential as an adjuvant in antibiotic therapy. The study employed molecular docking and in vitro assays to validate the compound's binding affinity to key bacterial proteins, providing a foundation for future drug design efforts.

In addition to its antimicrobial properties, 5-(3,4-Dichlorophenyl)-1H-tetrazole has shown promise in oncology research. A recent preclinical study highlighted its ability to induce apoptosis in cancer cells by modulating the PI3K/AKT signaling pathway. The study utilized high-throughput screening and proteomic analysis to identify the compound's molecular targets, offering insights into its mechanism of action. These findings underscore the compound's potential as a lead molecule for developing novel anticancer agents.

The synthesis and optimization of 5-(3,4-Dichlorophenyl)-1H-tetrazole derivatives have also been a focal point of recent research. Advances in green chemistry have enabled the development of more efficient and sustainable synthetic routes for this compound. For example, a 2024 study reported a microwave-assisted synthesis method that significantly reduced reaction times and improved yields, addressing previous challenges in scalability. Such innovations are critical for facilitating the translation of laboratory findings into clinical applications.

Despite these promising developments, challenges remain in the clinical translation of 5-(3,4-Dichlorophenyl)-1H-tetrazole-based therapies. Issues such as bioavailability, toxicity, and pharmacokinetic properties need to be addressed through further research. Recent efforts have employed computational modeling and structure-activity relationship (SAR) studies to optimize the compound's physicochemical properties, paving the way for more effective drug candidates.

In conclusion, 5-(3,4-Dichlorophenyl)-1H-tetrazole (CAS: 41421-27-6) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities and potential therapeutic applications make it a valuable subject for ongoing and future studies. Continued interdisciplinary collaboration and innovation will be essential to unlocking the full potential of this compound in addressing unmet medical needs.